Cas no 1448046-16-9 (N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1448046-16-9
• MF: C₁₅H₁₁N₇OS
• MW: 337.359139680862
• CID: 6185611
• PubChem ID: 71805141
• Update Time: 2025-06-13

N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• AKOS024557555
• N-(2-methylbenzo[d]thiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• N-(2-METHYL-1,3-BENZOTHIAZOL-5-YL)-6-(1,2,4-TRIAZOL-1-YL)PYRIDAZINE-3-CARBOXAMIDE
• F6425-0203
• 1448046-16-9

• Inchi： 1S/C15H11N7OS/c1-9-18-12-6-10(2-4-13(12)24-9)19-15(23)11-3-5-14(21-20-11)22-8-16-7-17-22/h2-8H,1H3,(H,19,23)
• InChI Key： PQEMBNQAUIGLQA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=CC1=2)NC(C1=CC=C(N=N1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 337.07457917g/mol
• Monoisotopic Mass: 337.07457917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

Introduction to N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS No. 1448046-16-9)

N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448046-16-9, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry. Its unique structural features make it a promising candidate for various biological applications, particularly in the realm of drug discovery and therapeutic intervention.

The molecular structure of this compound consists of several key functional groups that contribute to its potential biological activity. The presence of a benzothiazole moiety at the 2-methyl-1,3-benzothiazol-5-yl position and a 1H-1,2,4-triazole group at the 6-position of the pyridazine ring introduces a rich array of possible interactions with biological targets. These structural elements are known to exhibit diverse pharmacological properties, making this compound a subject of intense interest for researchers.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds due to their inherent biological activity and versatility. The benzothiazole scaffold, in particular, has been extensively studied for its role in various therapeutic applications. Its ability to act as a bioisostere for other heterocyclic systems makes it an invaluable building block in medicinal chemistry. The incorporation of additional functional groups, such as the 1H-1,2,4-triazole moiety, further enhances the compound's potential by introducing additional binding sites and modulating its pharmacokinetic properties.

The pyridazine ring in N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is another critical component that contributes to its biological relevance. Pyridazines are well-known for their broad spectrum of biological activities and have been utilized in the development of numerous drugs. The carboxamide group at the 3-position adds another layer of complexity, enabling potential interactions with various biological targets through hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the importance of multitarget-directed ligands (MTLs) in drug discovery. These compounds are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and improved therapeutic outcomes. N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide fits well within this framework due to its multifaceted structural features. The combination of the benzothiazole and triazole moieties provides multiple points of interaction with potential biological targets, making it a promising candidate for further exploration.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The construction of the benzothiazole core requires precise control over reaction conditions to ensure high yield and purity. Subsequent functionalization with the 1H-1,2,4-triazole group and the carboxamide moiety further demonstrates the synthetic complexity involved in producing this compound.

In terms of biological activity, preliminary studies have suggested that N-(2-methyl-1,3-benzothiazol-5-yl)-6-(1H-1,2,4-triazol-1-y)pyridazine -3-carboxamide may exhibit potent activity against various biological targets. The benzothiazole moiety is known to interact with enzymes and receptors involved in inflammatory pathways, while the triazole group can modulate kinase activity. The carboxamide group may also contribute to binding affinity through hydrogen bonding interactions.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. Given its structural features and reported biological activity, it may find utility in the treatment of inflammatory disorders, infectious diseases, and even cancer. The ability to target multiple pathways simultaneously makes it an attractive candidate for developing combination therapies that can overcome drug resistance and improve patient outcomes.

Ongoing research is focused on optimizing the synthesis of N-(2-methyl -1 ,3-benzothia z ol -5 -y l ) -6 - ( 1 H - 1 , 2 , 4 - tri az ol - 1 - y l ) py rid az ine -3-carboxamide to improve yield and scalability. Additionally , detailed pharmacological studies are being conducted to elucidate its mechanism of action and assess its potential as a lead compound for drug development . These efforts are crucial for translating laboratory findings into clinical applications.

The impact of computational chemistry and molecular modeling on drug discovery cannot be overstated. These tools have revolutionized the way researchers approach the design and optimization of novel compounds . By leveraging computational methods , scientists can predict binding affinities , identify potential lead compounds , and optimize molecular structures before conducting expensive wet-lab experiments . N-(2-methyl - 1 ,3-ben z othia z ol -5-y l ) -6 -( 1 H - 1 , 2 ,4-tria z ol - 11 y l ) py rid az ine -3-carboxamide is a prime example of how computational tools can accelerate drug discovery by providing valuable insights into molecular interactions.

In conclusion , N-(2-methyl - 13-ben z othia z ol -5-y l ) -6 -( IH -12-t ri az ol-l y l ) py rid az ine--carboxa mide ( CAS No .1448046--16--9) is a remarkable chemical entity with significant potential in pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it a compelling candidate for further exploration . As research continues to uncover new applications for this compound , it is likely to play an important role in the development of next-generation therapeutics . The ongoing efforts in synthesis optimization , pharmacological evaluation , and computational modeling are poised to bring this promising compound closer to clinical reality.